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Compound of Interest

Compound Name: 3-Fluoro-2-methoxybenzaldehyde

Cat. No.: B1315121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental physicochemical properties of 3-Fluoro-2-
methoxybenzaldehyde, a key organic compound utilized in various research and

development applications. The data is presented for ease of reference and comparison.

Core Physicochemical Data
The essential molecular details of 3-Fluoro-2-methoxybenzaldehyde are summarized in the

table below. This information is critical for stoichiometric calculations, analytical

characterization, and integration into computational models for drug design and discovery.

Parameter Value Reference

Chemical Formula C8H7FO2 [1]

Molecular Weight 154.14 g/mol [1]

Exact Mass 154.14 Da [1]

Logical Relationship of Molecular Properties
The chemical formula of a compound dictates its molecular weight and exact mass. The

molecular weight is the sum of the atomic weights of all atoms in the molecule, while the exact
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mass is calculated using the mass of the most abundant isotopes of those atoms. This

relationship is fundamental in chemical sciences.
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Relationship between chemical formula and mass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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